Cas no 2411262-13-8 (2-Chloro-N-[(3-ethyl-4-isoxazolyl)methyl]-N-methylpropanamide)

• Product Name: 2-Chloro-N-[(3-ethyl-4-isoxazolyl)methyl]-N-methylpropanamide
• CAS No: 2411262-13-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5415715
• PubChem ID: 145906870
• Update Time: 2025-11-06

2-Chloro-N-[(3-ethyl-4-isoxazolyl)methyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7559857
• Z2596886885
• 2-Chloro-N-[(3-ethyl-1,2-oxazol-4-yl)methyl]-N-methylpropanamide
• 2411262-13-8
• 2-Chloro-N-[(3-ethyl-4-isoxazolyl)methyl]-N-methylpropanamide

• Inchi： 1S/C10H15ClN2O2/c1-4-9-8(6-15-12-9)5-13(3)10(14)7(2)11/h6-7H,4-5H2,1-3H3
• InChI Key： LWGPNXWGYJVLMS-UHFFFAOYSA-N
• SMILES： C(N(CC1=CON=C1CC)C)(=O)C(Cl)C

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 357.3±42.0 °C(Predicted)
• pka: -1.18±0.70(Predicted)

Additional information on 2-Chloro-N-[(3-ethyl-4-isoxazolyl)methyl]-N-methylpropanamide

Compound CAS No. 2411262-13-8: 2-Chloro-N-[(3-Ethyl-4-isoxazolyl)methyl]-N-methylpropanamide

The compound with CAS No. 2411262-13-8, commonly referred to as 2-Chloro-N-[(3-Ethyl-4-isoxazolyl)methyl]-N-methylpropanamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of amides, featuring a unique combination of functional groups that contribute to its chemical reactivity and biological activity. The molecule consists of a chlorine atom, an isoxazole ring, and an N-methyl group, which collectively influence its physical and chemical properties.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. Its isoxazole ring is known for its ability to act as a bioisostere, making it a valuable component in drug design. Researchers have explored its role in inhibiting specific enzymes and receptors, which could lead to the development of novel therapeutic agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against certain kinases involved in cancer progression.

The N-methyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties, such as absorption and metabolism. This modification enhances the compound's stability in biological systems, making it a promising candidate for drug delivery systems. Additionally, the chlorine atom introduces electron-withdrawing effects, which can influence the compound's reactivity in both synthetic and biological environments.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and amide bond formations. The use of advanced catalytic techniques has enabled chemists to optimize the synthesis process, reducing production costs and environmental impact. A 2023 paper in *Green Chemistry* reported a novel catalytic route for synthesizing this compound using biodegradable catalysts, which aligns with the growing demand for sustainable chemical processes.

From an environmental perspective, understanding the fate and transport of this compound is critical. Studies have shown that it undergoes degradation under specific conditions, such as UV light exposure or microbial action. However, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory agencies are increasingly focusing on compounds like this one due to their potential impact on water quality and soil health.

In conclusion, CAS No. 2411262-13-8 represents a significant advancement in organic chemistry, offering versatile applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, material science, and environmental management. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even greater role in shaping future technological advancements.